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Compound of Interest

Compound Name: 1-Chloro-4-iodo-2-nitrobenzene

Cat. No.: B1590745

An In-depth Technical Guide to 1-Chloro-4-iodo-
2-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-4-iodo-2-nitrobenzene is a halogenated nitroaromatic compound that serves as a
versatile intermediate in organic synthesis. Its trifunctional nature, featuring chloro, iodo, and
nitro groups on a benzene ring, allows for a diverse range of chemical transformations. This
guide provides a comprehensive overview of its chemical properties, synthesis, analytical
characterization, reactivity, and safe handling procedures, tailored for professionals in research
and development.

Physicochemical Properties and Identifiers

1-Chloro-4-iodo-2-nitrobenzene is a solid at room temperature. Its key identifiers and
physicochemical properties are summarized in the table below.
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Property Value Reference
CAS Number 41252-95-3 [1]
Molecular Formula CeH3CIINO2 [1]
Molecular Weight 283.45 g/mol [1]

Yellow needles (recrystallized
Appearance from dichloromethane and [2]

methanol)

Molecular Structure

The molecular structure of 1-Chloro-4-iodo-2-nitrobenzene consists of a benzene ring
substituted with a chlorine atom at position 1, an iodine atom at position 4, and a nitro group at
position 2. The presence of these three distinct functional groups provides multiple reaction

sites for synthetic chemists to exploit.

Starting Material Reagents

4-Chloro-2-nitroaniline Conc. HCI, NaNOz, Kl

AN /
\Dissolution in HCI %equential Addition
\Rroces's/

Diazotization & lodination

Reaction & Workup

Product

y

1-Chloro-4-iodo-2-nitrobenzene

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.scbt.com/p/1-chloro-4-iodo-2-nitrobenzene-41252-95-3
https://www.scbt.com/p/1-chloro-4-iodo-2-nitrobenzene-41252-95-3
https://www.scbt.com/p/1-chloro-4-iodo-2-nitrobenzene-41252-95-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC2968683/
https://www.benchchem.com/product/b1590745?utm_src=pdf-body
https://www.benchchem.com/product/b1590745?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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